Ethyl 5-[(4-chloro-2-formylphenoxy)methyl]-4,5-dihydro-1,2-oxazole-3-carboxylate

• IUPAC Name: ethyl 5-[(4-chloro-2-formylphenoxy)methyl]-4,5-dihydro-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C14H14ClNO5/c1-2-19-14(18)12-6-11(21-16-12)8-20-13-4-3-10(15)5-9(13)7-17/h3-5,7,11H,2,6,8H2,1H3
• InChI Key: POPQSCFPNHSWSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(C1)COC2=C(C=C(C=C2)Cl)C=O
• Molecular Formula: C14H14ClNO5
• Molecular Weight: 311.72 g/mol

Description

Ethyl 5-[(4-chloro-2-formylphenoxy)methyl]-4,5-dihydro-1,2-oxazole-3-carboxylate is a chemical compound with the CAS Number: 338954-20-4. It has a molecular weight of 311.72. The compound is solid in its physical form.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the linear formula: C14H14ClNO5. The InChI Code for this compound is 1S/C14H14ClNO5/c1-2-19-14 (18)12-6-11 (21-16-12)8-20-13-4-3-10 (15)5-9 (13)7-17/h3-7,11,16H,2,8H2,1H3.

Physical And Chemical Properties Analysis

This compound is a solid in its physical form. It has a molecular weight of 311.72. The InChI Code for this compound is 1S/C14H14ClNO5/c1-2-19-14 (18)12-6-11 (21-16-12)8-20-13-4-3-10 (15)5-9 (13)7-17/h3-7,11,16H,2,8H2,1H3.

Scientific Research Applications

Synthesis and Chemical Properties

Research has explored the synthesis and chemical properties of various compounds related to Ethyl 5-[(4-chloro-2-formylphenoxy)methyl]-4,5-dihydro-1,2-oxazole-3-carboxylate. For example, in the study of triazole derivatives, compounds like Ethyl 1-benzyl-5-chloro-v-triazole-4-carboxylate have been synthesized and studied for potential antiasthmatic properties (Buckle, Outred, & Rockell, 1981).

Applications in Medicinal Chemistry

Significant research has been conducted on derivatives of Ethyl 5-[(4-chloro-2-formylphenoxy)methyl]-4,5-dihydro-1,2-oxazole-3-carboxylate in medicinal chemistry. For instance, studies on ethyl 5-hydroxy-indole-3-carboxylate scaffold have led to the development of inhibitors targeting human 5-lipoxygenase, an enzyme involved in the biosynthesis of pro-inflammatory leukotrienes, thus presenting potential pharmacotherapy for inflammatory and allergic diseases (Peduto et al., 2014).

Chemical Reactions and Analysis

Various studies have been conducted to understand the reactions and analyses involving similar compounds. For instance, research on 5-Deoxy-5-C-(5-ethoxycarbonyl-1,2,3-triazol-1-yl)-1,2-O-isopropylidene-α-d-xylofuranose has provided insights into the bond lengths, angles, and hydrogen bonding patterns in these compounds, contributing to a better understanding of their chemical behavior and potential applications (Horton et al., 1997).

Fluorescent Probes in Biological Studies

Ethyl 2-(4-(acryloyloxy)-3-formylphenyl)-4-methylthiazole-5-carboxylate has been designed and synthesized as a colorimetric and ratiometric fluorescent probe for the detection of biothiols in physiological media, demonstrating the application of similar compounds in biological and analytical chemistry (Wang et al., 2017).

Safety and Hazards

The safety information available indicates that this compound has a GHS07 pictogram and the signal word is "Warning". For more detailed safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.